1-(3-Chlorophenyl)-4-(2,4-dichlorobenzoyl)piperazine

• CAS RN: 197166-36-2
• Molecular Formula: C17H15Cl3N2O
• Molecular Weight: 369.7 g/mol
• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(2,4-dichlorophenyl)methanone
• InChI: InChI=1S/C17H15Cl3N2O/c18-12-2-1-3-14(10-12)21-6-8-22(9-7-21)17(23)15-5-4-13(19)11-16(15)20/h1-5,10-11H,6-9H2
• InChI Key: VMKLWYVDWIXNDK-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=C(C=C(C=C3)Cl)Cl

Description

1-(3-Chlorophenyl)-4-(2,4-dichlorobenzoyl)piperazine, also known as DCPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DCPP belongs to the family of piperazine derivatives and has been shown to have an impact on the central nervous system.

Mechanism of Action

1-(3-Chlorophenyl)-4-(2,4-dichlorobenzoyl)piperazine acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). It inhibits the reuptake of serotonin and dopamine, leading to an increase in their concentration in the synaptic cleft. This increase in neurotransmitter concentration results in an enhancement of their signaling pathways, which may contribute to the therapeutic effects of this compound.
Biochemical and physiological effects:
This compound has been shown to have an impact on several neurotransmitter systems, including the serotonin and dopamine systems. It has been shown to increase the concentration of these neurotransmitters in the synaptic cleft, leading to an enhancement of their signaling pathways. This compound has also been shown to have an impact on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. This compound has been shown to decrease the activity of the HPA axis, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

1-(3-Chlorophenyl)-4-(2,4-dichlorobenzoyl)piperazine has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, and its mechanism of action is well understood. However, this compound has some limitations for lab experiments. It has a short half-life and is rapidly metabolized, which may make it difficult to study its long-term effects. Additionally, this compound has been shown to have some toxicity in animal studies, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(3-Chlorophenyl)-4-(2,4-dichlorobenzoyl)piperazine. One area of interest is its potential use in the treatment of depression and anxiety. This compound has been shown to have anxiolytic and antidepressant effects in animal studies, and further research is needed to determine its potential use in humans. Another area of interest is the study of this compound's impact on other neurotransmitter systems, such as the norepinephrine and glutamate systems. Finally, more research is needed to determine the long-term effects of this compound and its potential toxicity in humans.

Synthesis Methods

The synthesis of 1-(3-Chlorophenyl)-4-(2,4-dichlorobenzoyl)piperazine involves the reaction between 3-chloroaniline and 2,4-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 180-182°C.

Scientific Research Applications

1-(3-Chlorophenyl)-4-(2,4-dichlorobenzoyl)piperazine has been widely studied for its potential therapeutic properties. It has been shown to have an impact on the central nervous system, specifically on the serotonin and dopamine systems. This compound has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.